[2-(4-Chlorophenyl)ethyl](pentan-3-yl)amine
Overview
Description
Scientific Research Applications
Organic Synthesis and Chemical Reactions
Synthesis of 3-Aminobenzo[b]thiophen Derivatives
Carrington et al. (1971) discussed reactions of 3-chloro-1,2-benzisothiazole with carbanions leading to the formation of 2-acetyl-3-aminobenzo[b]thiophen and related derivatives, suggesting a pathway involving S-substituted o-cyanothiophenols as intermediates (Carrington, Clarke, & Scrowston, 1971).
γ-Imino- and γ-Amino-ß-Enamino Esters Synthesis
Mangelinckx et al. (2005) reported the condensation of ethyl 3-azido-4-oxopentanoate with primary amines to produce ethyl 4-imino-3-amino-2-pentenoates and their reduction to ethyl 4-alkylamino-3-amino-2-pentenoates, indicating a method for synthesizing amino esters (Mangelinckx, Vooren, Clerck, & Kimpe, 2005).
Catalysis and Material Science
- Heterogeneous Catalysis with Nickel Complexes: Rossetto et al. (2015) explored the use of β-diimine ligands complexed with nickel for olefin oligomerization, providing insight into the application of similar compounds in catalysis and material science (Rossetto, Nicola, Souza, Bernardo-Gusmão, & Pergher, 2015).
Pharmacological Research
Synthesis and Antimicrobial Activity of Quinazolines
Desai et al. (2007) synthesized new quinazolines with potential antimicrobial activity, illustrating the process of creating compounds with specific biological activities (Desai, Shihora, & Moradia, 2007).
Pharmacodynamically Active Substances
Hager and Liu (1953) reported on the synthesis of substances with pharmacologic interest, showcasing the diversity of chemical synthesis in developing pharmacologically active compounds (Hager & Liu, 1953).
properties
IUPAC Name |
N-[2-(4-chlorophenyl)ethyl]pentan-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20ClN/c1-3-13(4-2)15-10-9-11-5-7-12(14)8-6-11/h5-8,13,15H,3-4,9-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GXFKDTBTNLWUOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)NCCC1=CC=C(C=C1)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.76 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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